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For researchers, scientists, and drug development professionals requiring high-performance

magnetic materials in elevated temperature environments, the choice between Samarium-

Cobalt (SmCo) and Neodymium (NdFeB) magnets is a critical design consideration. While

Neodymium magnets boast unrivaled strength at ambient temperatures, their performance

significantly degrades as heat increases. Conversely, Samarium-Cobalt magnets, though less

powerful at room temperature, exhibit superior thermal stability, making them the preferred

choice for many high-temperature applications.

This guide provides an objective comparison of the high-temperature performance of SmCo

and NdFeB magnets, supported by experimental data. It delves into the key magnetic

properties that are affected by temperature and outlines the experimental protocols for their

measurement, offering a comprehensive resource for informed material selection.

Executive Summary: Key Performance Differences
At the heart of the comparison lies the trade-off between magnetic strength and thermal

stability. Neodymium magnets, the strongest permanent magnets commercially available, begin

to lose their magnetic prowess at temperatures above 80°C, with significant irreversible losses

occurring at higher temperatures depending on the grade.[1] In contrast, Samarium-Cobalt

magnets can operate effectively at temperatures up to 350°C, with some specialized grades

pushing this limit even higher.[2][3] This resilience to heat is a defining characteristic of SmCo

magnets and a primary reason for their selection in demanding applications such as high-

performance motors, sensors, and aerospace technologies.[2]
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Quantitative Comparison of Magnetic Properties at
Elevated Temperatures
The following tables summarize the key quantitative data for various grades of SmCo and high-

temperature NdFeB magnets. These values are critical for engineers and scientists to predict

the performance of these magnets under specific operating conditions.

Table 1: General Magnetic and Thermal Properties

Property Samarium-Cobalt (SmCo) Neodymium (NdFeB)

Maximum Energy Product

(BHmax)
18-32 MGOe 33-52 MGOe

Maximum Operating

Temperature
250°C - 350°C 80°C - 230°C

Curie Temperature 700°C - 800°C 310°C - 400°C

Corrosion Resistance Excellent Poor (requires coating)

Data compiled from multiple sources.[1][3][4]

Table 2: Temperature Coefficients of Magnetic Properties

Magnet Type
Reversible Temperature
Coefficient of Remanence
(α, %/°C)

Reversible Temperature
Coefficient of Intrinsic
Coercivity (β, %/°C)

Sintered NdFeB -0.09 to -0.12 -0.4 to -0.6

Sintered SmCo -0.03 to -0.05 -0.2 to -0.3

This table illustrates that the magnetic properties of NdFeB magnets change more significantly

with temperature than those of SmCo magnets.[5]

Table 3: Comparative Performance at Elevated Temperatures (Typical Values)
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Temperature
SmCo 26 (Sm2Co17)
BHmax (MGOe)

High-Temp NdFeB (N48SH)
BHmax (MGOe)

20°C 26 48

100°C 24 42

150°C 23 35

200°C 22 Not Recommended

This data highlights the crossover in performance, where SmCo magnets begin to outperform

high-temperature NdFeB grades as the temperature rises significantly.

Experimental Protocols for High-Temperature
Magnetic Characterization
Accurate characterization of magnetic properties at elevated temperatures is crucial for reliable

material selection. The following outlines a generalized experimental protocol for measuring the

key magnetic parameters using a Vibrating Sample Magnetometer (VSM) equipped with a

high-temperature furnace. This method is a standard for characterizing the magnetic properties

of permanent magnets as a function of temperature.

Objective: To measure the magnetic hysteresis loop (B-H curve) of a magnet sample at various

elevated temperatures and determine its remanence (Br), intrinsic coercivity (Hci), and

maximum energy product (BHmax).

Apparatus:

Vibrating Sample Magnetometer (VSM)

High-temperature furnace compatible with the VSM

Temperature controller

Gas flow controller (for inert gas atmosphere)

Sample holder (non-magnetic, high-temperature resistant material)
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Calibrated reference sample (e.g., pure Nickel)

Procedure:

Sample Preparation: A small, regularly shaped sample of the magnet material is prepared.

The dimensions and mass are precisely measured.

System Calibration: The VSM is calibrated at room temperature using a certified reference

sample to ensure the accuracy of the magnetic moment measurement.

Sample Mounting: The magnet sample is securely mounted in the sample holder, ensuring it

is centered within the VSM's detection coils.

Initial Measurement at Ambient Temperature: A full magnetic hysteresis loop is measured at

room temperature. The sample is first saturated in a high positive magnetic field, and then

the field is swept to a high negative field and back to the starting positive field.

Heating to Target Temperature: The furnace is heated to the first target temperature (e.g.,

100°C). An inert gas, such as argon or nitrogen, is typically flowed through the sample

chamber to prevent oxidation of the magnet, especially for NdFeB samples.

Temperature Stabilization: The sample is allowed to thermally equilibrate at the target

temperature for a sufficient period to ensure a uniform temperature throughout the sample.

High-Temperature Measurement: Once the temperature is stable, a full hysteresis loop is

measured at that temperature.

Incremental Heating and Measurement: Steps 5-7 are repeated for all desired temperature

points (e.g., 150°C, 200°C, 250°C).

Data Analysis: From each hysteresis loop, the following parameters are extracted:

Remanence (Br): The magnetic induction remaining in the magnet after the external

magnetic field is removed.

Intrinsic Coercivity (Hci): The magnetic field strength required to demagnetize the material

completely.
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Maximum Energy Product (BHmax): The maximum product of B and H from the

demagnetization curve, representing the maximum energy that can be stored in the

magnet.

Calculation of Temperature Coefficients: The reversible temperature coefficients of

remanence (α) and intrinsic coercivity (β) are calculated using the data from different

temperatures.

This protocol is a generalized guideline. Specific procedures may vary depending on the VSM

model and the specific requirements of the measurement, and adherence to relevant ASTM

standards, such as ASTM A977/A977M, is recommended for standardized testing.[6]

Visualizing the Decision Process and Experimental
Workflow
To aid in the selection and testing process, the following diagrams, generated using Graphviz,

illustrate the logical flow for choosing a magnet for a high-temperature application and the

experimental workflow for its characterization.
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Define Application Requirements

Maximum Operating Temperature?

Required Magnetic Strength (BHmax)?

< 200°C

Select Samarium-Cobalt (SmCo)

> 200°CCorrosive Environment?

No

Cost Constraints? Yes

Performance over Cost

Select High-Temperature Neodymium (NdFeB)

Lower Cost Priority

Requires Protective Coating

Click to download full resolution via product page

Magnet selection flowchart for high-temperature applications.
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Start: Sample Preparation

Calibrate VSM

Mount Sample

Measure Hysteresis Loop at Room Temperature

Heat to Target Temperature (T1)

Stabilize Temperature

Measure Hysteresis Loop at T1

Repeat for all Target Temperatures

Next Temperature

Data Analysis (Br, Hci, BHmax)

All Temperatures Measured

End: Characterization Complete

Click to download full resolution via product page

Experimental workflow for high-temperature magnetic property measurement.
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Conclusion
The selection between Samarium-Cobalt and Neodymium magnets for high-temperature

applications is not a matter of one being universally superior to the other, but rather a decision

based on the specific requirements of the application. For applications where maximum

magnetic strength at temperatures below approximately 150°C is the primary driver, and cost is

a significant factor, high-temperature grades of Neodymium magnets are often a suitable

choice, provided that their lower corrosion resistance is addressed with appropriate coatings.

However, for applications demanding reliable and stable magnetic performance at

temperatures exceeding 200°C, and where resistance to demagnetization and corrosion are

critical, Samarium-Cobalt magnets are the clear choice. Their superior thermal stability, albeit

at a higher cost and lower room-temperature magnetic strength, ensures the longevity and

reliability of the magnetic system in harsh operating environments. For researchers and

professionals in drug development, where precision and stability of magnetic fields in analytical

instrumentation at various temperatures can be crucial, the properties of SmCo magnets are

particularly advantageous. A thorough understanding of the quantitative data and experimental

validation of magnetic properties at operational temperatures is paramount for successful and

reliable device design.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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